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Compound of Interest

Compound Name: MRTX849 acid

Cat. No.: B10857796

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
MRTX849 (Adagrasib) in cell-based assays.

Frequently Asked Questions (FAQS)

Q1: What is MRTX849 and what is its mechanism of action?

Al: MRTX849, also known as Adagrasib, is a potent and selective small-molecule inhibitor of
the KRAS G12C mutant protein.[1][2][3] It acts as a covalent inhibitor, irreversibly binding to the
cysteine residue at position 12 of the mutated KRAS protein.[2][4] This binding locks the KRAS
G12C protein in an inactive, GDP-bound state.[1][5] By doing so, MRTX849 inhibits
downstream signaling through the RAS-MAPK pathway, which is crucial for cell proliferation
and survival in tumors harboring this specific mutation.[2][5]

Diagram: MRTX849 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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